Cas no 386715-38-4 (2-lepidylmalondialdehyde sesquihydrate)

2-lepidylmalondialdehyde sesquihydrate structure
386715-38-4 structure
Product Name:2-lepidylmalondialdehyde sesquihydrate
CAS No:386715-38-4
MF:C12H11NO3
MW:217.220643281937
MDL:MFCD09064915
CID:923828
PubChem ID:44890729
Update Time:2025-04-19

2-lepidylmalondialdehyde sesquihydrate Chemical and Physical Properties

Names and Identifiers

    • 2-lepidylmalondialdehyde sesquihydrate
    • 2-quinolin-4-ylpropanedial,hydrate
    • 2-(4-Quinolyl)malondialdehyde sesquihydrate
    • 2-(4-quinolyl)propane-1,3-dial,oxamethane
    • 2-Lepidylmalondialdehyde sesquihydrate,95
    • 2-(Quinolin-4-yl)malondialdehyde sesquihydrate
    • AKOS025117120
    • 2-(quinolin-4-yl)malonaldehyde hydrate
    • 2-quinolin-4-ylpropanedial;hydrate
    • DTXSID40661316
    • (Quinolin-4-yl)propanedial--water (1/1)
    • BP-10082
    • 386715-38-4
    • MDL: MFCD09064915
    • Inchi: 1S/C12H9NO2.H2O/c14-7-9(8-15)10-5-6-13-12-4-2-1-3-11(10)12;/h1-9H;1H2
    • InChI Key: HBOUSIRLEDSZTQ-UHFFFAOYSA-N
    • SMILES: O=CC(C=O)C1C=CN=C2C=CC=CC=12.O

Computed Properties

  • Exact Mass: 217.07400
  • Monoisotopic Mass: 217.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 234
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: nothing
  • Topological Polar Surface Area: 48Ų

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 150 °C
  • PSA: 56.26000
  • LogP: 1.65190
  • Solubility: Not available

2-lepidylmalondialdehyde sesquihydrate Pricemore >>

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